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Compound of Interest

Compound Name: R-(-)-1,2-Propanediol

Cat. No.: B041857

Essential Safety and Handling Guide for R-
(-)-1,2-Propanediol

This guide provides critical safety and logistical information for the handling and disposal of R-
(-)-1,2-Propanediol, a chiral building block frequently utilized in pharmaceutical synthesis.
Adherence to these protocols is essential for ensuring a safe laboratory environment.

(R)-(-)-1,2-Propanediol, also known as (R)-(-)-propylene glycol, is a clear, colorless, and
viscous liquid.[1] While it is considered to have low toxicity, proper personal protective
equipment (PPE) and handling procedures are necessary to mitigate potential hazards.[1]

Summary of Key Safety and Physical Properties

The following table summarizes the key quantitative data for R-(-)-1,2-Propanediol for easy
reference.
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Property Value

Molecular Formula CsHsO2

Molecular Weight 76.09 g/mol

CAS Number 4254-14-2

Appearance Clear, colorless, viscous liquid[1]

Boiling Point 186-188 °C at 765 mm Hg[1]

Melting Point -60 °C[1]

Flash Point 103 °C (closed cup)[1]

Density 1.04 g/mL at 25 °C[1]

Solubility Miscible with water, acetone, chloroform, and
ethanol[1]

Acute Oral Toxicity (LD50) Rat: 22,000 mg/kg[1]

Acute Dermal Toxicity (LD50) Rabbit: >2,000 mg/kg[1]

Personal Protective Equipment (PPE)

A thorough risk assessment should always be conducted to determine the appropriate PPE.
The following are the recommended minimum requirements for handling R-(-)-1,2-
Propanediol.
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Protection Type Specification

Safety glasses with side shields or chemical
Eye Protection safety goggles are mandatory to prevent eye

contact.[1]

Chemically resistant gloves, such as nitrile
) ] rubber (>0.11 mm thickness), should be worn.
Skin Protection ) o
[1] A lab coat or other protective clothing is also

recommended to prevent skin exposure.[1]

Under normal use conditions with adequate
ventilation, respiratory protection is not typically

Respiratory Protection required.[1][2] If there is a potential for aerosol
or mist formation, a suitable respirator should be
used.[1]

Operational and Disposal Plans

Handling and Storage:

e Handle in a well-ventilated area.[3]

e Avoid contact with skin and eyes.[4]

e Wash hands thoroughly after handling.[4][5]

o Store in a cool, dry, and well-ventilated area in tightly sealed containers.[1][2]
e This substance is hygroscopic.[1][4]

o Keep away from incompatible materials such as strong oxidizing agents, acid chlorides, and
acid anhydrides.[1][5]

Spill Response:
e Ensure adequate ventilation.[4]

o Wear appropriate personal protective equipment as detailed above.[4]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/pdf/R_1_2_Propanediol_A_Comprehensive_Technical_Guide_to_Laboratory_Safety_and_Handling.pdf
https://www.benchchem.com/pdf/R_1_2_Propanediol_A_Comprehensive_Technical_Guide_to_Laboratory_Safety_and_Handling.pdf
https://www.benchchem.com/pdf/R_1_2_Propanediol_A_Comprehensive_Technical_Guide_to_Laboratory_Safety_and_Handling.pdf
https://www.benchchem.com/pdf/R_1_2_Propanediol_A_Comprehensive_Technical_Guide_to_Laboratory_Safety_and_Handling.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2193703&productDescription=R+12-PROPANEDIOL+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/pdf/R_1_2_Propanediol_A_Comprehensive_Technical_Guide_to_Laboratory_Safety_and_Handling.pdf
https://www.echemi.com/sds/r-12-propanediol-pid_Seven35408.html
https://www.cdhfinechemical.com/images/product/msds/19_22269997_1,2-Propanediol-CASNO-57-55-6-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/19_22269997_1,2-Propanediol-CASNO-57-55-6-MSDS.pdf
https://www.flinnsci.com/sds_659-1-2-propanediol/sds_659/
https://www.benchchem.com/pdf/R_1_2_Propanediol_A_Comprehensive_Technical_Guide_to_Laboratory_Safety_and_Handling.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2193703&productDescription=R+12-PROPANEDIOL+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/pdf/R_1_2_Propanediol_A_Comprehensive_Technical_Guide_to_Laboratory_Safety_and_Handling.pdf
https://www.cdhfinechemical.com/images/product/msds/19_22269997_1,2-Propanediol-CASNO-57-55-6-MSDS.pdf
https://www.benchchem.com/pdf/R_1_2_Propanediol_A_Comprehensive_Technical_Guide_to_Laboratory_Safety_and_Handling.pdf
https://www.flinnsci.com/sds_659-1-2-propanediol/sds_659/
https://www.cdhfinechemical.com/images/product/msds/19_22269997_1,2-Propanediol-CASNO-57-55-6-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/19_22269997_1,2-Propanediol-CASNO-57-55-6-MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041857?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

o Contain the spill using an inert absorbent material such as sand or earth.[4][5]

e Collect the absorbed material into a suitable, closed container for disposal.[4][5]
e Do not allow the product to enter drains.[4]

Disposal:

» Dispose of unused product and contaminated materials in accordance with all applicable
local, state, and federal regulations.

 Itis recommended to use a licensed disposal company.[4]
e Do not dispose of down the drain.[4]

Emergency First Aid Procedures

o Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes.[2] If eye irritation persists, get medical advice or attention.[5]

» Skin Contact: Wash off immediately with plenty of soap and water.[1] Remove any
contaminated clothing.[1]

 Inhalation: Move the individual to fresh air.[1] If breathing is difficult, provide oxygen.

 Ingestion: Clean mouth with water and drink plenty of water afterwards.[2] Do not induce
vomiting. Seek medical attention if you feel unwell.

Workflow for Handling R-(-)-1,2-Propanediol
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Workflow for Handling R-(-)-1,2-Propanediol
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Caption: Logical workflow for the safe handling of R-(-)-1,2-Propanediol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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